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Compound of Interest

Compound Name: Trimethoprim Hydrochloride

Cat. No.: B1211868 Get Quote

These application notes provide detailed protocols for the quantitative determination of

Trimethoprim (TMP) hydrochloride in pure form and pharmaceutical formulations using UV-

Visible spectrophotometry. The methods are simple, cost-effective, and suitable for quality

control laboratories.

Method A: Direct UV Spectrophotometry in Methanol
This method relies on the direct measurement of UV absorbance of Trimethoprim in a

methanolic solution. It is a rapid and straightforward technique for quantifying TMP.

Experimental Protocol
1. Instrumentation:

A UV-Visible Spectrophotometer (e.g., Shimadzu UV-1800) with a pair of 1.0 cm matched

quartz cells.[1]
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Ultrasonicator

2. Reagents and Materials:

Trimethoprim reference standard

Methanol (Analytical Grade)[1]

Marketed Trimethoprim tablets

Distilled water

3. Preparation of Standard Stock Solution:

Accurately weigh 100 mg of the Trimethoprim reference standard.[2]

Transfer it into a 100 ml volumetric flask.

Dissolve and make up the volume with methanol to obtain a stock solution of 1000 µg/ml.[2]

From this stock solution, pipette 10 ml into another 100 ml volumetric flask and dilute with

methanol to get a working standard solution of 100 µg/ml.[3]

4. Preparation of Sample Solution:

Weigh and powder twenty tablets to determine the average weight.

Take an amount of powder equivalent to 100 mg of Trimethoprim and transfer it to a 100 ml

volumetric flask.[2]

Add about 50 ml of methanol, sonicate for 5-10 minutes to ensure complete dissolution of

the drug, and then dilute to the mark with methanol to get a 1000 µg/ml solution.[3]

Filter the solution if necessary.

Dilute 10 ml of the filtrate to 100 ml with methanol to obtain a final theoretical concentration

of 100 µg/ml.[3]

5. Spectrophotometric Analysis:
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Determination of λmax: Scan a 10 µg/ml solution of Trimethoprim in methanol from 200-400

nm against a methanol blank. The maximum absorbance (λmax) is typically observed at 285

nm.[1][4]

Calibration Curve: Prepare a series of dilutions from the working standard solution to get

concentrations ranging from 10-60 µg/ml.[1][4] Measure the absorbance of each solution at

285 nm against the methanol blank. Plot a graph of absorbance versus concentration.

Sample Analysis: Prepare a suitable dilution of the sample solution to fall within the

calibration curve range. Measure its absorbance at 285 nm and determine the concentration

from the calibration curve.
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Preparation

Analysis

Prepare 1000 µg/ml
Stock Solution

Prepare 100 µg/ml
Working Standard

Create Serial Dilutions
(10-60 µg/ml)

Measure Absorbance
of StandardsStandards

Prepare Sample
Solution

Measure Sample
Absorbance

Sample

Scan for λmax
(285 nm)

Plot Calibration Curve
(Abs vs. Conc)

Calculate Concentration
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Pipette TMP Aliquots
into Separating Funnels

Add 5 ml Buffer (pH 3.0)
& 5 ml BPB Dye

Add 10 ml Chloroform

Shake for 5 minutes
& Allow Layers to Separate

Collect Organic (Chloroform) Layer
Containing Yellow Complex

Measure Absorbance
at 422 nm

Plot Calibration Curve
& Determine Concentration

 

Add TMP Aliquots (10-75 µg/ml)
& 2 ml DNFB to 5 ml Flasks

Heat in Water Bath
(60°C for 40 min)

Cool to Room Temperature

Dilute to Volume
with Acetone

Measure Absorbance
of Rosy Red Product at 538 nm

Plot Calibration Curve
& Determine Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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